Cas no 1396872-18-6 (2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one)

• Product Name: 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one
• CAS No: 1396872-18-6
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6575765
• Update Time: 2025-07-25

2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one
• 2-cyclopentyl-1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)ethanone

• Inchi： 1S/C15H25NO3/c1-14(2)18-10-15(11-19-14)8-16(9-15)7-13(17)12-5-3-4-6-12/h12H,3-11H2,1-2H3
• InChI Key： BMXBBVKZNVTKKG-UHFFFAOYSA-N
• SMILES： C(N1CC2(COC(C)(C)OC2)C1)C(=O)C1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one

Comprehensive Overview of 2-Cyclopentyl-1-{7,7-Dimethyl-6,8-Dioxa-2-Azaspiro3.5Nonan-2-Yl}Ethan-1-One (CAS No. 1396872-18-6)

The compound 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one (CAS No. 1396872-18-6) is a specialized organic molecule with a unique spirocyclic structure. Its chemical architecture combines a cyclopentyl group with a dioxa-azaspiro framework, making it a subject of interest in pharmaceutical and material science research. The presence of both spiro and heterocyclic moieties enhances its potential for diverse applications, particularly in drug discovery and catalysis.

In recent years, the demand for spirocyclic compounds like 1396872-18-6 has surged due to their structural rigidity and bioactivity. Researchers are exploring its role as a building block in synthesizing novel therapeutics, especially for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The compound's lipophilic nature and steric hindrance properties also make it valuable in designing prodrugs and sustained-release formulations.

From a synthetic chemistry perspective, 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one exemplifies the growing trend toward complex molecular scaffolds. Its spiro[3.5]nonane core is particularly noteworthy, as it offers conformational stability while allowing for functional group diversification. This aligns with the industry's shift toward fragment-based drug design and click chemistry methodologies.

Environmental and green chemistry considerations are also driving innovation around this compound. Scientists are investigating solvent-free synthesis routes and catalytic cyclization techniques to produce 1396872-18-6 with minimal waste. Such efforts resonate with the broader push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 1396872-18-6 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's stereochemical purity and thermal stability, which are critical for reproducibility in research. The rise of AI-assisted molecular modeling has further accelerated its study, enabling predictive analyses of its pharmacokinetic profiles.

Market trends indicate that spirocyclic ketones like this compound are gaining traction in personalized medicine and bioconjugation applications. Its compatibility with bioorthogonal chemistry makes it a candidate for targeted drug delivery systems, a hot topic in nanomedicine research. Additionally, its potential use in flavor and fragrance industries is being explored due to its volatile organic compound (VOC) properties.

In summary, 2-cyclopentyl-1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}ethan-1-one represents a versatile chemical entity at the intersection of medicinal chemistry and material science. Its CAS No. 1396872-18-6 serves as a key identifier for researchers navigating the expanding landscape of high-value fine chemicals. As interdisciplinary studies evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.